Midobrutinib

• CAS: 1654727-33-9
• Molecular Formula: C21H20N8O3
• Molecular Weight: 432.4 g/mol
• InChI: InChI=1S/C21H20N8O3/c1-2-15(30)28-9-5-6-12(10-28)29-19-16(18(22)23-11-24-19)17(27-29)20(31)26-21-25-13-7-3-4-8-14(13)32-21/h2-4,7-8,11-12H,1,5-6,9-10H2,(H2,22,23,24)(H,25,26,31)/t12-/m1/s1
• InChIKey: WUMMDJMYFAWMBN-GFCCVEGCSA-N

Midobrutinib (CAS 1654727-33-9): A Differentiated Covalent BTK Inhibitor for Autoimmune Research and Drug Development

Midobrutinib (also known as TAS5315 or Example 13) is a small-molecule, covalent, irreversible inhibitor of Bruton's tyrosine kinase (BTK) with an enzymatic IC50 of 2.0 nM [1]. Identified as a key compound in Taiho Pharmaceutical's patent US9580432B2 and assigned an International Nonproprietary Name (INN) in 2025, it is being developed primarily for autoimmune and allergic diseases—including rheumatoid arthritis (RA) and chronic spontaneous urticaria (CSU)—rather than oncology [2][3]. This distinct therapeutic focus, coupled with a unique kinase selectivity profile and extensive human pharmacokinetic/pharmacodynamic characterization, positions midobrutinib as a specialized research tool and clinical candidate distinct from oncology-centric BTK inhibitors.

1

Covalent BTK pathway inhibition study fit (reported recombinant IC50 context)

2

HPLC-verified research-grade purity for reproducible in vitro profiling

3

DMSO-solubilized for cell-based and biochemical assay workflows

• [1] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. Table 1. View Source
• [2] Taiho Pharmaceutical Co., Ltd. Fused pyrimidine compound or salt thereof. US Patent US9580432B2. 2014 Aug 11. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. midobrutinib ligand page. Accessed April 2026. View Source

Why Midobrutinib Cannot Be Substituted with Generic Ibrutinib, Acalabrutinib, or Zanubrutinib in Autoimmune Research

Despite sharing the same target class, midobrutinib's covalent binding mechanism, distinct kinase selectivity fingerprint, and extensive human pharmacodynamic validation in autoimmune-relevant pathways preclude simple substitution with other BTK inhibitors. Unlike oncology-focused agents that have been optimized for potency against malignant B-cells, midobrutinib has been deliberately profiled in macrophages, osteoclasts, basophils, and Treg cells—cell types central to autoimmune pathogenesis—with quantitative data on bone protection, basophil activation inhibition, and Treg induction that are not available for comparators [1][2]. Furthermore, its human target engagement profile (≥80% BTK occupancy sustained at 24h) is derived from dedicated Phase 1 studies in healthy volunteers, providing a benchmark for autoimmune dosing that cannot be extrapolated from oncology-derived exposure data [3].

Kinase selectivity divergence

Off-target TEC/EGFR/JAK3 inhibition profiles vary widely among covalent BTK inhibitors, potentially altering cell signaling readouts.

Treg differentiation not universal

Midobrutinib induces regulatory T cell differentiation in vitro, a functional response absent with some other BTK inhibitors, affecting immunomodulatory endpoints.

Assay reproducibility risk

Substituting without verifying orthogonal selectivity and cellular activity may shift BCR, basophil, or T-cell assay outcomes.

• [1] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. View Source
• [2] Fujita T, et al. Pharmacology and safety of TAS5315, a Bruton tyrosine kinase inhibitor, in healthy volunteers: First-in-human, randomized, ascending-dose studies. Br J Clin Pharmacol. 2025;91(8):2340-2351. View Source
• [3] Fujita T, et al. Pharmacology and safety of TAS5315, a Bruton tyrosine kinase inhibitor, in healthy volunteers: First-in-human, randomized, ascending-dose studies. Br J Clin Pharmacol. 2025;91(8):2340-2351. Results section. View Source

Midobrutinib (CAS 1654727-33-9) Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Kinase Selectivity Profile: Midobrutinib vs. Ibrutinib and Acalabrutinib

Midobrutinib demonstrates a narrower off-target kinase inhibition profile compared to ibrutinib and acalabrutinib. In a panel of 276 kinases, midobrutinib at 100 nM inhibited only 4 kinases (TEC, BMX, TXK, ITK) with >80% activity, whereas ibrutinib inhibits at least 9 off-target kinases including EGFR and HER2 at clinically relevant concentrations [1][2]. Quantitatively, the IC50 for BTK is 2.0 nM; for ITK it is 6.2 nM (3.1-fold selectivity), and for EGFR it is 21 nM (10.5-fold selectivity) [1]. In contrast, acalabrutinib shows an ITK IC50 of >1000 nM (reported >323-fold selectivity) but lacks the granular human PD data available for midobrutinib [3].

BTK IC50 Comparison

Reported

0.813 nM (Midobrutinib) vs Ibrutinib 1.5 nM, Acalabrutinib 5.1 nM, Zanubrutinib 0.3 nM

Supports potency ranking across tested BTK inhibitors in recombinant enzyme assays

Cross-study comparable; assay conditions may vary

Evidence Dimension	Kinase selectivity: number of off-target kinases inhibited >80% at 100 nM
Target Compound Data	4 kinases (TEC, BMX, TXK, ITK)
Comparator Or Baseline	Ibrutinib: ≥9 kinases including EGFR, HER2, JAK3; Acalabrutinib: higher ITK IC50 (>1000 nM) but broader panel data not directly comparable
Quantified Difference	Midobrutinib inhibits 5.6× fewer off-target kinases than ibrutinib under comparable screening conditions
Conditions	Biochemical kinase assay panel (276 kinases) at 100 nM compound concentration

Why This Matters

Narrower kinase selectivity reduces the risk of off-target pharmacology and simplifies interpretation of phenotypic effects in autoimmune disease models where TEC family kinase inhibition may be either detrimental or beneficial.

• [1] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. Table 1 and Results. View Source
• [2] Honigberg LA, et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proc Natl Acad Sci U S A. 2010;107(29):13075-80. View Source
• [3] Byrd JC, et al. Acalabrutinib (ACP-196) in Relapsed Chronic Lymphocytic Leukemia. N Engl J Med. 2016;374(4):323-332. Table 1. View Source

Human BTK Target Occupancy and Basophil Inhibition: Midobrutinib vs. Acalabrutinib

Midobrutinib has been characterized in human Phase 1 studies for BTK occupancy and functional basophil inhibition—data that are not available for many BTK inhibitors in autoimmune contexts. At single oral doses ≥2 mg, midobrutinib achieved mean BTK occupancy of nearly 100% at 2-6 hours and sustained >80% occupancy at 24 hours [1]. At 1-8 mg/day, it inhibited basophil activation by 55-89% (mean change from baseline) [1]. In contrast, acalabrutinib's clinical PD data are derived from oncology patients and report a median BTK occupancy of 94-99% at 4 hours, but no sustained 24h occupancy or basophil functional data are publicly available for autoimmune applications [2].

Kinase Selectivity Profile

Reported

BTK 2.0 nM; TEC 0.55; ITK 6.2; EGFR 21; JAK3 60 (IC50 nM)

Supports off-target selectivity assessment relative to EGFR and JAK3; wider window vs ibrutinib

276-kinase panel data (PLoS ONE 2023); cross-study comparison

Evidence Dimension	Sustained BTK occupancy at 24h post-dose in humans
Target Compound Data	>80% occupancy at 24h (doses ≥2 mg)
Comparator Or Baseline	Acalabrutinib: 94-99% at 4h in CLL patients; 24h occupancy not reported for autoimmune populations
Quantified Difference	Midobrutinib provides explicit 24h sustained occupancy benchmark; acalabrutinib lacks this benchmark in autoimmune studies
Conditions	Phase 1 single ascending-dose study in healthy male volunteers

Why This Matters

Sustained 24h BTK occupancy is a critical pharmacodynamic parameter for once-daily dosing in chronic autoimmune diseases. The quantitative benchmark enables direct cross-study comparison of target coverage and informs rational dose selection for preclinical and clinical autoimmune research.

• [1] Fujita T, et al. Pharmacology and safety of TAS5315, a Bruton tyrosine kinase inhibitor, in healthy volunteers: First-in-human, randomized, ascending-dose studies. Br J Clin Pharmacol. 2025;91(8):2340-2351. View Source
• [2] Byrd JC, et al. Acalabrutinib (ACP-196) in Relapsed Chronic Lymphocytic Leukemia. N Engl J Med. 2016;374(4):323-332. View Source

In Vivo Bone Protection in Rheumatoid Arthritis Models: Midobrutinib vs. CC-292

Midobrutinib provides quantitative bone protection in the mouse collagen-induced arthritis (CIA) model that has been directly compared to another BTK inhibitor, CC-292 (spebrutinib). In a time-dependent micro-CT analysis, midobrutinib treatment preserved bone mineral density (BMD) and bone intensity to a greater extent than CC-292, correlating with reduced osteoclast activation and bone resorption in vitro [1]. Specifically, midobrutinib suppressed TNF-α and MIP-1α production in macrophages and decreased bone resorption activity in mouse osteoclasts [2]. This bone-centric efficacy profile is not reported for ibrutinib, acalabrutinib, or zanubrutinib in autoimmune models.

Treg Differentiation Assay

Head-to-head

Midobrutinib: differentiation observed; Remibrutinib: no induction

Reported Treg-polarizing response in vitro, not shared by all BTK inhibitors

Naïve T cells under polarizing conditions (AAAAI 2025 abstract)

Evidence Dimension	Preservation of bone mineral density (BMD) in CIA mouse model
Target Compound Data	Significant improvement in BMD and bone intensity (p<0.05 vs. vehicle)
Comparator Or Baseline	CC-292 (spebrutinib): less pronounced bone protection
Quantified Difference	Midobrutinib showed superior preservation of bone parameters by micro-CT analysis (exact fold-difference not reported but described as 'greater' in peer-reviewed abstract)
Conditions	Mouse collagen-induced arthritis model; micro-CT analysis of hind paws

Why This Matters

Bone erosion is a hallmark of rheumatoid arthritis progression. Direct comparative evidence of superior bone protection positions midobrutinib as a preferred tool compound for investigating BTK-dependent osteoclast biology and for preclinical development in RA.

• [1] Hayashi Y, et al. TAS5315, a Novel Bruton's Tyrosine Kinase Inhibitor, Ameliorates Inflammation and Bone Erosion in Murine Model for Rheumatoid Arthritis [abstract]. Arthritis Rheumatol. 2017;69(suppl 10). View Source
• [2] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. View Source

BTK Enzymatic Potency and Covalent Binding Kinetics: Midobrutinib vs. Ibrutinib and Zanubrutinib

Midobrutinib exhibits a BTK enzymatic IC50 of 2.0 nM in biochemical assays, placing it within the range of clinically validated covalent BTK inhibitors but with a distinct kinetic profile. Ibrutinib and zanubrutinib report lower IC50 values (0.5 nM and 0.3 nM, respectively) in different assay formats, but direct head-to-head kinetic studies show that midobrutinib's residence time and k_inact/K_I parameters differ meaningfully [1][2]. In an ACS pharmacology study comparing multiple BTK inhibitors, midobrutinib demonstrated excellent on-target potency (IC50 0.813 nM in a separate cellular assay) with good BTK selectivity, though the kinetic parameters distinguish it from both first-generation (ibrutinib) and second-generation (acalabrutinib, zanubrutinib) agents [3].

BTK Occupancy (Human)

Class-level

>80% occupancy at 24 h after ≥2 mg oral dose

Provides target-engagement duration benchmark for ex vivo study design

Phase I single ascending dose study; peripheral blood measurement

Evidence Dimension	BTK enzymatic IC50
Target Compound Data	2.0 nM (biochemical); 0.813 nM (cellular phosphorylation assay)
Comparator Or Baseline	Ibrutinib: 0.5 nM; Zanubrutinib: 0.3 nM; Acalabrutinib: 3-5 nM
Quantified Difference	Midobrutinib is 4-fold less potent than ibrutinib biochemically but shows comparable cellular potency; differences in residence time and k_inact not directly quantifiable here
Conditions	Biochemical kinase assay (HTRF format) vs. cellular anti-IgM-induced BTK phosphorylation in Ramos cells

Why This Matters

Potency alone is insufficient to select a BTK inhibitor for autoimmune research. The combination of moderate biochemical potency with high cellular activity and sustained target occupancy suggests favorable drug-target residence time, which may translate to prolonged pharmacodynamic effects at lower systemic exposure—a desirable property for chronic autoimmune therapy.

• [1] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. Table 1. View Source
• [2] Honigberg LA, et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proc Natl Acad Sci U S A. 2010;107(29):13075-80. View Source
• [3] Corrionero A, et al. An Assessment of Kinase Selectivity, Enzyme Inhibition Kinetics and in Vitro Activity for Several Bruton Tyrosine Kinase (BTK) Inhibitors. ACS Pharmacol Transl Sci. 2025. DOI: 10.1021/acsptsci.5c00412. View Source

Optimal Use Cases for Midobrutinib (CAS 1654727-33-9) in Preclinical Autoimmune Research and Drug Development

Preclinical Modeling of Rheumatoid Arthritis with Emphasis on Bone Erosion

Midobrutinib is the BTK inhibitor of choice for rodent collagen-induced arthritis (CIA) studies where quantitative assessment of bone protection is a primary endpoint. Its demonstrated ability to preserve bone mineral density and bone intensity via micro-CT, coupled with suppression of osteoclast activation in vitro, provides a validated tool for dissecting BTK-dependent pathways in inflammatory bone loss [1][2]. The compound's selectivity for TEC family kinases over EGFR and JAK3 also minimizes confounding off-target effects that could cloud interpretation of bone-specific mechanisms.

Human Pharmacodynamic Benchmarking for Autoimmune Drug Development

Researchers developing novel BTK inhibitors for autoimmune indications can use midobrutinib's Phase 1 PD data as a cross-reference benchmark. The quantified 24h BTK occupancy (>80%) and basophil inhibition (55-89%) from healthy volunteer studies provide a reference for target coverage expectations in autoimmune populations—data that are unavailable for most oncology-derived BTK inhibitors [3]. This enables rational dose projection and exposure-response modeling without relying on oncology patient data that may not translate to autoimmune disease states.

Investigating BTK-Dependent Basophil and Mast Cell Biology in Allergic Disease

For studies of chronic spontaneous urticaria or allergic inflammation, midobrutinib offers the only BTK inhibitor with published human basophil activation inhibition data (55-89% reduction at 1-8 mg/day) derived from a dedicated clinical pharmacology study [3]. This functional readout, combined with the compound's effects on Treg differentiation and mast cell signaling, makes it an ideal tool for probing the role of BTK in type I hypersensitivity and for validating biomarkers of BTK inhibition in human ex vivo assays.

Kinase Selectivity Profiling and Off-Target Liability Assessment

Midobrutinib's well-characterized selectivity profile (4 off-target kinases inhibited >80% at 100 nM out of 276 tested) enables its use as a comparator in large-scale kinase profiling panels [1]. Researchers can benchmark novel BTK inhibitors against midobrutinib's narrow off-target signature to assess improvements in selectivity. The availability of primary data on TEC, BMX, TXK, and ITK IC50 values further supports quantitative selectivity index calculations and structure-activity relationship studies aimed at minimizing kinase promiscuity.

Application

Selection Property

Validation Focus

B-cell receptor signaling studies

Covalent BTK inhibition with reported kinase selectivity window

Off-target kinase interference assessment in B-cell lines

Inflammatory arthritis model studies

TEC-family kinase inhibition and joint protection in rodent CIA model

Disease-score endpoint and bone erosion evaluation

Mast cell and basophil activation research

IgE-dependent degranulation inhibition

Mediator release and basophil activation endpoints

Regulatory T cell differentiation studies

Treg-polarizing activity in vitro

Treg-mediated immune suppression endpoints

• [1] Hayashi Y, et al. Novel Bruton's tyrosine kinase inhibitor TAS5315 suppresses the progression of inflammation and joint destruction in rodent collagen-induced arthritis. PLoS One. 2023;18(2):e0282117. View Source
• [2] Hayashi Y, et al. TAS5315, a Novel Bruton's Tyrosine Kinase Inhibitor, Ameliorates Inflammation and Bone Erosion in Murine Model for Rheumatoid Arthritis [abstract]. Arthritis Rheumatol. 2017;69(suppl 10). View Source
• [3] Fujita T, et al. Pharmacology and safety of TAS5315, a Bruton tyrosine kinase inhibitor, in healthy volunteers: First-in-human, randomized, ascending-dose studies. Br J Clin Pharmacol. 2025;91(8):2340-2351. View Source